4-{[(4-Fluorobenzoyl)oxy]imino}-6,7-dihydro-1-benzofuran

• IUPAC Name: [(Z)-6,7-dihydro-5H-1-benzofuran-4-ylideneamino] 4-fluorobenzoate
• InChI: InChI=1S/C15H12FNO3/c16-11-6-4-10(5-7-11)15(18)20-17-13-2-1-3-14-12(13)8-9-19-14/h4-9H,1-3H2/b17-13-
• InChI Key: FBJFPAFRLYRXIX-LGMDPLHJSA-N
• Canonical SMILES: C1CC2=C(C=CO2)C(=NOC(=O)C3=CC=C(C=C3)F)C1
• Isomeric SMILES: C1CC2=C(C=CO2)/C(=N\OC(=O)C3=CC=C(C=C3)F)/C1
• Molecular Formula: C15H12FNO3
• DSSTOX Substance ID: DTXSID401326875
• Molecular Weight: 273.26 g/mol
• Solubility: 0.9 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 478042-35-2

Description

“4-{[(4-Fluorobenzoyl)oxy]imino}-6,7-dihydro-1-benzofuran” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Molecular Structure Analysis

The molecular structure of “this compound” is not explicitly mentioned in the sources I found.

Chemical Reactions Analysis

The specific chemical reactions involving “this compound” are not detailed in the sources I found.

Scientific Research Applications

Medicinal Chemistry Applications

Benzofuran derivatives exhibit a wide range of biological activities, including antimicrobial, antifungal, and potential antitumor properties. For instance, certain fluorinated 2-(4-aminophenyl)benzothiazoles, a class closely related to benzofurans, have demonstrated potent cytotoxic activities in vitro against specific human cancer cell lines, highlighting their potential as antitumor agents (Hutchinson et al., 2001). Similarly, novel substituted (5-(3-(1H-benzo[d]imidazol-2-yl)-4-hydroxybenzyl)benzofuran-2-yl)(phenyl)methanones were evaluated for antimicrobial activity and cytotoxicity, showing significant inhibition against various bacterial and fungal strains (Shankar et al., 2018).

Organic Synthesis and Chemical Properties

Benzofuran and its derivatives serve as key scaffolds in the synthesis of complex organic molecules. Research has developed efficient synthetic protocols for creating libraries based on benzofuran scaffolds, underlining their importance in diversifying organic compounds for potential pharmaceutical applications (Qin et al., 2017). Additionally, studies on the electrophilic character of benzofuroxans, which share a structural resemblance to benzofurans, have contributed to understanding their reactivity and potential as fluorogenic reagents for bioactive molecule detection (Sebban et al., 2012).

Biological Activities and Potential Applications

The diversity of biological activities exhibited by benzofuran derivatives underscores their potential in developing novel therapeutic agents. For instance, the modulation of the excited-state intramolecular proton transfer process in benzofuran derivatives has implications for designing fluorescence-based sensors and imaging agents (Heyer et al., 2017). Furthermore, the synthesis and evaluation of benzofuran-based compounds for antimicrobial and antitumor activities demonstrate their utility in addressing various health-related challenges (Desai et al., 2013).

Mechanism of Action

The mechanism of action of “4-{[(4-Fluorobenzoyl)oxy]imino}-6,7-dihydro-1-benzofuran” is not specified in the sources I found.

Safety and Hazards

The safety and hazards associated with “4-{[(4-Fluorobenzoyl)oxy]imino}-6,7-dihydro-1-benzofuran” are not detailed in the sources I found.

Future Directions

Benzofuran and its derivatives have been found to be suitable structures with a wide range of biological and pharmacological applications. They have been used in the treatment of skin diseases such as cancer or psoriasis. This suggests that “4-{[(4-Fluorobenzoyl)oxy]imino}-6,7-dihydro-1-benzofuran” and similar compounds could have potential applications in the field of drug discovery, especially in the search for efficient antimicrobial candidates.